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These application notes provide a comprehensive overview and detailed protocols for the
guantitative analysis of Quina tool morphology. The methodologies outlined below are designed
to ensure rigorous and reproducible research in the study of Middle Paleolithic lithic
assemblages.

Introduction to Quantitative Analysis of Quina Tools

Quina tools, particularly the characteristic Quina scrapers, are a key component of certain
Middle Paleolithic assemblages.[1] Their distinctive morphology, characterized by thick cross-
sections and scalariform retouch, has long been a subject of study.[2] Quantitative methods
offer a robust framework for moving beyond qualitative descriptions to objectively analyze and
compare the morphological variability of these artifacts. This approach is crucial for
understanding the technological organization, functional adaptations, and behavioral patterns
of the hominins who created and used them.[3][4]

The primary quantitative methods employed in the analysis of Quina tool morphology include:
o Traditional Attribute Analysis: The systematic measurement of key morphological features.

o Geometric Morphometrics (GM): The statistical analysis of shape, capturing the geometry of
the artifact.
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o Use-Wear and Residue Analysis: While not solely a morphological analysis, it provides
functional context to morphological variations.[5][6]

Key Quantitative Morphological Attributes of Quina
Tools

A foundational aspect of quantitative analysis is the systematic collection of metric and
categorical data for key attributes. These attributes provide the raw data for statistical

comparisons and interpretations.

Table 1. Key Quantitative Attributes for Quina Tool Analysis
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Experimental Protocols
Protocol 1: 3D Data Acquisition for Geometric
Morphometrics

High-resolution 3D models are the foundation for detailed geometric morphometric analysis.
The "StyroStone" protocol is a recommended method for efficiently scanning large batches of
lithic artifacts.[8][9][10][11]

Objective: To create high-fidelity 3D digital models of Quina tools for morphological analysis.
Materials:

e Micro-computed tomography (micro-CT) scanner or a structured light scanner (e.g., Artec
Space Spider).[9]

o Styrofoam blocks.

» Software for 3D model reconstruction and post-processing (e.g., VGStudio MAX, Artec
Studio Professional, MeshLab).[8][9]

Procedure:
 Artifact Preparation: Gently clean the artifacts to remove any loose debris.

e Mounting: Carefully insert the lithic artifacts into Styrofoam blocks. This allows for the
scanning of multiple artifacts simultaneously without them moving.

e Scanning (Micro-CT):

o Place the Styrofoam block containing the artifacts into the micro-CT scanner.
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o Set the scanning parameters (e.g., resolution, voltage, current) to achieve the desired
level of detail. High resolution is crucial for capturing fine retouch details.

o |nitiate the scan.

e Scanning (Structured Light Scanner):
o For larger artifacts, a structured light scanner may be more appropriate.[8]
o Place the artifact on a turntable.

o Capture multiple scans from different angles to ensure complete coverage of the artifact's
surface.

» 3D Model Reconstruction:

o Import the raw scan data into the reconstruction software.

o For micro-CT data, this involves reconstructing the volumetric data into a 3D mesh.

o For structured light scanner data, this involves aligning and merging the individual scans.
e Post-Processing:

o Clean the 3D mesh to remove any artifacts from the scanning process.

o Fill any holes in the mesh.

o Decimate the mesh to a manageable file size while preserving morphological detail. .

o Data Archiving: Save the final 3D models in a standard format (e.g., .ply, .stl, .obj) and
archive them with appropriate metadata.

Protocol 2: Geometric Morphometric (GM) Analysis

GM analysis allows for the quantitative comparison of shape variation among a sample of tools.

Objective: To statistically analyze the shape of Quina tools to identify patterns of morphological
variation.
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Materials:
e High-resolution 3D models of Quina tools.
o Software for placing landmarks and semi-landmarks (e.g., MorphoDig, AGMT3-D).[8][11]
 Statistical software with GM capabilities (e.g., R with the ‘geomorph’ package).
Procedure:
e Landmark and Semilandmark Placement:

o Import the 3D models into the landmarking software.

o Define a set of homologous landmarks that can be consistently identified on all
specimens. For lithic artifacts, these are often Type Il landmarks (points of maximum

curvature, etc.).

o Place surface and curve semilandmarks to capture the overall shape of the artifact.[8] The
AGMT3-D software can automate this process.[11]

e Procrustes Superimposition:

o Perform a Generalized Procrustes Analysis (GPA) on the landmark data. This process
removes variation in size, position, and orientation, isolating the shape information.

 Statistical Analysis:

o Use Principal Component Analysis (PCA) to explore the major axes of shape variation

within the sample.

o Employ other statistical tests, such as Canonical Variate Analysis (CVA) or Procrustes
ANOVA, to test for significant shape differences between predefined groups (e.g., different
raw materials, different sites).

e Visualization:
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o Create visualizations of the shape changes along the principal component axes (e.g., thin-
plate spline deformation grids, 3D mesh morphs).

Protocol 3: Attribute Analysis

This protocol outlines the systematic measurement of key morphological attributes.

Objective: To collect quantitative data on the size, shape, and retouch characteristics of Quina
tools.

Materials:

Digital calipers.

Goniometer or a digital tool for measuring angles from 3D models.

Digital scale.

Spreadsheet software (e.g., Microsoft Excel, Google Sheets).
Procedure:
o Measurement of Dimensions:

o Using digital calipers, measure the maximum length, width, and thickness of each artifact
to the nearest 0.1 mm.[5]

o Record the weight of each artifact to the nearest 0.1 g.
e Measurement of Retouch Angle:

o Using a goniometer or digital measurement tools on a 3D model, measure the angle of the
retouched edge at multiple points and calculate the mean.[5]

e Calculation of GIUR:

o The Geometric Index of Unifacial Reduction (GIUR) is calculated based on the relationship
between the thickness of the flake and the depth of the retouch scars.[5][7] Follow the
established methodology for this calculation.
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» Data Recording:

o Record all measurements in a structured spreadsheet, with each row representing an
individual artifact and each column representing a measured attribute.

Data Presentation

The following tables provide examples of how to structure quantitative data from the analysis of
Quina tools.

Table 2: Summary of Morphological Data for Quina vs. Non-Quina Scrapers (Hypothetical
Data)

. Non-Quina
. Quina Scrapers

Attribute Scrapers (Mean * p-value

(Mean * SD)

SD)

Maximum Length

65.2+12.3 58.7+10.1 <0.05
(mm)
Maximum Width (mm)  48.9+8.5 421+£7.9 <0.05
Maximum Thickness

22551 143+3.8 <0.001
(mm)
Retouch Angle (°) 75.6 £6.2 62.4+8.1 <0.001
GIUR 0.72 £0.15 0.45%0.18 <0.001

Table 3: Results of Principal Component Analysis of Scraper Shape (Hypothetical Data)

Principal . % Variance Cumulative %
Eigenvalue . .

Component Explained Variance

PC1 0.0125 45.3 45.3

PC2 0.0078 28.2 73.5

PC3 0.0034 12.3 85.8
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Visualizations

Diagrams created using Graphviz (DOT language) to illustrate workflows and relationships.

Click to download full resolution via product page

Caption: Workflow for 3D data acquisition and geometric morphometric analysis of Quina tools.

Quina Tool Assemblage

Measurement of Morphological Attributes
(Length, Width, Thickness, Angle, etc.)

:

Data Recording in Spreadsheet

AN

Descriptive Statistics Inferential Statistics
(Mean, SD, etc.) (t-tests, ANOVA, etc.)

Interpretation of Results

Click to download full resolution via product page

Caption: Workflow for the quantitative attribute analysis of Quina tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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